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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B7769357 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for Hexanenitrile

Section 1: Chemical Identification
Hexanenitrile, also known as capronitrile or 1-cyanopentane, is an organic compound with the

linear formula CH₃(CH₂)₄CN. It is a colorless liquid with a faint, sweet odor.[1] This guide

provides a comprehensive overview of its material safety data sheet (MSDS) for researchers,

scientists, and professionals in drug development.

Identifier Value

Chemical Name Hexanenitrile

Synonyms
Capronitrile, 1-Cyanopentane, n-Amyl cyanide,

n-Capronitrile, n-Pentyl cyanide[2]

CAS Number 628-73-9

Molecular Formula C₆H₁₁N[2]

Molecular Weight 97.16 g/mol [2]

EC Number 211-052-0

Section 2: Hazard Identification
Hexanenitrile is classified as a hazardous substance.[3] It is a flammable liquid and vapor.[2]

[4] The primary health hazards include being harmful if swallowed, causing skin and serious
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eye irritation, and potentially causing respiratory irritation.[2][4]

GHS Hazard Classifications[2]

Flammable liquids, Category 3[4]

Acute toxicity, Oral, Category 4[4]

Skin irritation, Category 2[4]

Eye irritation, Category 2[1]

Specific target organ toxicity – single exposure, Category 3 (Respiratory tract irritation)[4]

Hazard Statements[2]

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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GHS Hazard Classification for Hexanenitrile.

Section 3: Physical and Chemical Properties
The physical and chemical properties of hexanenitrile are crucial for safe handling and

storage. It is a colorless liquid that is partially miscible with water.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b7769357?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769357?utm_src=pdf-body
https://www.benchchem.com/product/b7769357?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Physical State Liquid

Appearance Colorless[1]

Boiling Point 161-164 °C

Melting Point -80 °C

Density 0.809 g/mL at 25 °C

Vapor Pressure 2.85 mmHg[2]

Flash Point 43 °C (109.4 °F) - closed cup

Refractive Index n20/D 1.406

Water Solubility Partially miscible (2.48 g/L at 25 °C)[2]

Section 4: Toxicological Information
Hexanenitrile poses toxicological risks, primarily through ingestion and skin absorption.[3]

Nitrile poisoning symptoms are similar to those of hydrogen cyanide poisoning.[3] Accidental

ingestion can be harmful, with animal studies indicating that ingestion of less than 150 grams

could be fatal or cause serious health damage.[3]

Toxicity Data Value Source

Oral LD50 (mouse) 463 mg/kg [3]

Intravenous LDLo (rabbit) 42 mg/kg [5]

Subcutaneous LDLo (guinea

pig)
310 mg/kg [5]

Mechanism of Toxicity Nitrile poisoning exhibits symptoms similar to hydrogen cyanide

poisoning, which can include increased saliva, nausea, anxiety, confusion, vertigo, convulsions,

and irregular heartbeat.[3] The covalent cyano group is endothermic, and many organic nitriles

are reactive under certain conditions.[3] Major medical treatment may involve using amyl nitrite

as a methemoglobin generator, followed by sodium nitrite and sodium thiosulfate.[3]
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Conceptual Pathway for Nitrile Toxicity.

Section 5: Handling, Storage, and Personal
Protection
Handling:

Use in a well-ventilated area and avoid breathing vapors.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]
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Use non-sparking tools and take measures to prevent static discharges.[4]

Wear protective gloves, clothing, and eye/face protection.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, well-ventilated place.[4]

Keep containers tightly closed.[4]

Store in an approved flammable liquid storage area.[3]

Store away from incompatible materials such as strong acids, oxidizing agents, bases, and

strong reducing agents.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[4]

Skin Protection: Handle with gloves and wear impervious, flame-resistant clothing.[4]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an

appropriate filter.[4]

Section 6: Emergency Procedures and First Aid
First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[4]

Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and plenty

of water for at least 15 minutes.[4][6]
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Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[4]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Hazards: Flammable liquid and vapor. Vapor may form an explosive mixture with air.[3]

Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, and nitrogen

oxides.[3]

Actions: Wear a self-contained breathing apparatus. Use a water spray to cool containers.[3]

[4]

Accidental Release Measures:

Remove all ignition sources and ensure adequate ventilation.[4]

Evacuate personnel to a safe area.[4]

Prevent spillage from entering drains or watercourses.[3]

Contain and absorb the spill with non-combustible material like vermiculite.[3]
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Emergency Response Workflow for Hexanenitrile.

Section 7: Experimental Protocols and Safety
Assessment
A comprehensive safety assessment of hexanenitrile has been conducted, evaluating it for

multiple endpoints.[7]

Genotoxicity:
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Methodology: Hexanenitrile was evaluated in a BlueScreen assay, which is a human cell-

based test for measuring genotoxicity and cytotoxicity, both with and without metabolic

activation (S9).[7] An in vitro micronucleus test was also performed.[7]

Results: The BlueScreen assay was negative.[7] In the micronucleus test, an increase in

micronucleated cells was observed at one low dose but was not considered biologically

relevant as it fell within the historical control range.[7]

Conclusion: Based on available data, hexanenitrile is considered non-genotoxic and non-

clastogenic.[7]

Repeated Dose and Reproductive Toxicity:

Methodology: A risk assessment was performed using data from a read-across analog,

dodecanenitrile (CAS # 2437-25-4), based on an OECD 422 study.[7] A safety factor of 3

was applied to derive a No Observed Adverse Effect Level (NOAEL).[7]

Results: The derived NOAEL for repeated dose toxicity is 16.7 mg/kg/day.[7] The calculated

Margin of Exposure (MOE) for both repeated dose and reproductive toxicity endpoints was

greater than 100, indicating no safety concern.[7]

Skin Sensitization:

Methodology: Safety was determined using data from a read-across analog, octanenitrile

(CAS # 124-12-9).[7]

Conclusion: There are no safety concerns for hexanenitrile regarding skin sensitization at

current use levels.[7]

Phototoxicity/Photoallergenicity:

Methodology: The evaluation was based on ultraviolet/visible (UV/Vis) absorption spectra

analysis (OECD TG 101).[7]

Results: The spectra showed no absorbance in the 290–700 nm range.[7]

Conclusion: Hexanenitrile is not expected to be phototoxic or photoallergenic.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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